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Compound of Interest

Compound Name: Quetiapine S-oxide

Cat. No.: B1313104 Get Quote

Technical Guide: Quetiapine S-oxide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Quetiapine S-oxide, a primary

metabolite of the atypical antipsychotic drug Quetiapine. This document outlines its chemical

identity, synthesis, characterization, and metabolic pathway, presenting the information in a

structured format to support research and drug development activities.

Core Data Summary
A summary of the key chemical and physical properties of Quetiapine S-oxide is presented

below.
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Parameter Value Reference

CAS Number 329216-63-9 [1][2][3][4][5]

Molecular Formula C21H25N3O3S [1][3][6]

Molecular Weight 399.51 g/mol [1][2][4][5]

Appearance Off-White to Pale Yellow Solid

Synonyms

Quetiapine Sulfoxide, 2-{2-[4-

(5-Oxo-5H-5λ4-dibenzo[b,f][3]

[6]thiazepin-11-yl)-piperazin-1-

yl]ethoxy}ethanol

[1][3]

Metabolic Pathway and Formation
Quetiapine undergoes extensive metabolism in the liver, primarily mediated by the cytochrome

P450 (CYP) enzyme system. The formation of Quetiapine S-oxide occurs through the

sulfoxidation of the dibenzothiazepine ring of Quetiapine.[6] In vitro studies utilizing human liver

microsomes have identified CYP3A4 as the principal enzyme responsible for this metabolic

conversion.[5][6][7][8] Quetiapine S-oxide is considered a major but pharmacologically

inactive metabolite.[6]
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Caption: Metabolic conversion of Quetiapine to Quetiapine S-oxide via CYP3A4-mediated

sulfoxidation.

Experimental Protocols
Synthesis of Quetiapine S-oxide
A detailed method for the synthesis of Quetiapine S-oxide from Quetiapine hemifumarate has

been reported.[1][9]

Materials:

Quetiapine hemifumarate

Methanol

Sodium tungstate dihydrate

Hydrogen peroxide (50%)

Sodium thiosulfate

Chloroform

Deionized water

Procedure:

To a 500 mL round-bottom flask equipped with a mechanical stirrer, add Quetiapine

hemifumarate (9.71 g, 11 mmol) and methanol (200 mL).

Stir the mixture for 15 minutes.

Add sodium tungstate dihydrate (4.8 g, 14.6 mmol) to the reaction mixture and stir for an

additional 30 minutes.

Add hydrogen peroxide (50%, 0.68 g, 10 mmol) to the flask.

Stir the reaction mass for 24 hours.
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Monitor the progress of the reaction using Thin Layer Chromatography (TLC) with a mobile

phase of chloroform:methanol (9:1).

Upon completion, quench the reaction by adding sodium thiosulfate (1 g, 6.32 mmol).

Characterization Data
The synthesized Quetiapine S-oxide can be characterized using various analytical techniques.

Analytical Technique Observed Data Reference

Mass Spectrometry (DIP-MS)
Molecular ion peak at m/z 400

(M+H)+
[1][9]

Infrared (IR) Spectroscopy
Characteristic S=O stretching

at 1016 cm-1
[1][9]

¹H NMR Spectroscopy
Downfield shift of the aromatic

region to δ 6.97-7.79
[1][9]

¹³C NMR Spectroscopy

Signals for C-14 and C-18 at δ

128.48 and 119.77, indicating

an upfield shift due to sulfur

oxidation.

[1][9]

Analytical Methods
Several analytical methods have been developed for the determination and separation of

Quetiapine and its impurities, including Quetiapine S-oxide. A stability-indicating reversed-

phase ultra-performance liquid chromatography (RP-UPLC) method has been reported for the

quantitative determination of Quetiapine in pharmaceutical dosage forms. This method is

capable of separating Quetiapine from its degradation products, including the N-oxide and S-

oxide forms, which are significantly formed under oxidative stress conditions (e.g., 30% H₂O₂ at

60°C for 1 hour).

Experimental Workflow for Synthesis and Analysis
The following diagram illustrates a typical workflow for the synthesis and subsequent analysis

of Quetiapine S-oxide.
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Workflow for Quetiapine S-oxide Synthesis and Analysis
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Caption: A generalized workflow from the synthesis of crude Quetiapine S-oxide to its

purification and characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Bot Verification [rasayanjournal.co.in]

2. medchemexpress.com [medchemexpress.com]

3. Development and Validation of a Stability Indicating RP-UPLC Method for Determination
of Quetiapine in Pharmaceutical Dosage Form - PMC [pmc.ncbi.nlm.nih.gov]

4. medchemexpress.com [medchemexpress.com]

5. researchgate.net [researchgate.net]

6. benchchem.com [benchchem.com]

7. New insights into quetiapine metabolism using molecular networking - PMC
[pmc.ncbi.nlm.nih.gov]

8. ClinPGx [clinpgx.org]

9. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Quetiapine S-oxide CAS number and molecular
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1313104#quetiapine-s-oxide-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1313104?utm_src=pdf-custom-synthesis
https://www.rasayanjournal.co.in/vol-3/issue-4/12.pdf
https://www.medchemexpress.com/Quetiapine-metabolite-Quetiapine-sulfoxide.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3097508/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3097508/
https://www.medchemexpress.com/Quetiapine_sulfoxide_hydrochloride.html
https://www.researchgate.net/figure/Metabolism-of-quetiapine-in-vitro_fig1_23486958
https://www.benchchem.com/pdf/Formation_of_Quetiapine_N_oxide_and_S_oxide_A_Technical_Guide.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7669884/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7669884/
https://www.clinpgx.org/drug/PA451201
https://www.researchgate.net/publication/286727433_Identification_isolation_synthesis_and_characterization_of_principal_oxidation_impurities_in_Quetiapine
https://www.benchchem.com/product/b1313104#quetiapine-s-oxide-cas-number-and-molecular-formula
https://www.benchchem.com/product/b1313104#quetiapine-s-oxide-cas-number-and-molecular-formula
https://www.benchchem.com/product/b1313104#quetiapine-s-oxide-cas-number-and-molecular-formula
https://www.benchchem.com/product/b1313104#quetiapine-s-oxide-cas-number-and-molecular-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1313104?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

